Cas no 2034283-12-8 (3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034283-12-8
• MF: C₁₈H₁₅N₅O₃S
• MW: 381.4084
• CID: 5349813
• Update Time: 2025-11-02

3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)oxypyrazine-2-carbonitrile
• 3-((1-(quinolin-8-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C18H15N5O3S/c19-11-15-18(22-9-8-20-15)26-14-6-10-23(12-14)27(24,25)16-5-1-3-13-4-2-7-21-17(13)16/h1-5,7-9,14H,6,10,12H2
• InChI Key： ANDGELDVHWTUJM-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C2C([H])=C([H])C([H])=NC1=2)(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 672
• XLogP3: 1.4
• Topological Polar Surface Area: 117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Exploring the Potential of 3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034283-12-8) in Modern Research

In the rapidly evolving field of pharmaceutical and chemical research, 3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034283-12-8) has emerged as a compound of significant interest. This molecule, characterized by its unique quinoline and pyrazine backbone, offers a promising scaffold for drug discovery and material science applications. Researchers are particularly drawn to its structural complexity, which combines a sulfonyl group with a pyrrolidine ring, enabling diverse interactions with biological targets.

The compound's CAS number 2034283-12-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and biochemical assays. Its carbonitrile functional group is a key feature, often associated with high binding affinity and selectivity in enzyme inhibition studies. Recent trends in AI-driven drug design have further highlighted its potential, as computational models predict its utility in targeting protein-protein interactions and kinase pathways.

One of the most discussed applications of 3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile lies in its role as a small-molecule inhibitor. With the rise of personalized medicine, researchers are exploring its efficacy in modulating specific cellular pathways linked to inflammatory diseases and metabolic disorders. Its quinoline-8-sulfonyl moiety, in particular, has been studied for its ability to enhance solubility and bioavailability—a critical factor in drug formulation.

From a synthetic chemistry perspective, the compound's pyrrolidin-3-yloxy bridge offers versatility in derivatization, making it a valuable intermediate for structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening often include this molecule in their libraries due to its balanced lipophilicity and hydrogen-bonding capacity. These properties align with current industry demands for fragment-based drug discovery.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2034283-12-8. Innovations in catalytic synthesis have reduced the ecological footprint of producing such complex heterocycles, addressing the sustainability concerns of modern pharmaceutical manufacturing. This aligns with global initiatives to minimize waste in API production.

In summary, 3-{[1-(quinoline-8-sulfonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile represents a multifaceted tool for researchers tackling challenges in drug development and chemical biology. Its structural features and adaptable chemistry continue to inspire novel applications, from targeted therapies to diagnostic probes. As the scientific community delves deeper into its mechanisms, this compound is poised to remain at the forefront of innovative research.